Cas no 1806951-50-7 (6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1806951-50-7
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4876243
• Update Time: 2025-10-17

6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C8H6F2IN3/c9-8(10)7-5(3-13)6(11)1-4(2-12)14-7/h1,8H,2,12H2
• InChI Key： UZOHKHJLJHHVNN-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=NC(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine

Introduction to 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806951-50-7)

6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806951-50-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethyl moiety, and an iodine substituent, all of which contribute to its potential therapeutic applications and biological activities.

The cyano group in 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine is a key functional group that imparts significant electronic and steric effects, making it a valuable scaffold for the design of novel drugs. The presence of the difluoromethyl moiety further enhances the compound's stability and metabolic properties, while the iodine substituent provides additional versatility in terms of chemical reactivity and biological activity.

Recent studies have highlighted the potential of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interact effectively with viral enzymes, thereby inhibiting viral replication and reducing the severity of infections.

In addition to its antiviral properties, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The ability to selectively target cancer cells while sparing healthy tissues makes this compound a promising candidate for further development in oncology.

The synthesis of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine involves a series of well-defined chemical reactions that ensure high purity and yield. One common synthetic route involves the reaction of 4-iodo-2-cyanopyridine with difluoroacetic acid followed by reductive amination to introduce the aminomethyl group. This synthetic strategy has been optimized to minimize side reactions and maximize the overall efficiency of the process.

The physicochemical properties of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activities.

In preclinical studies, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further evaluation in clinical trials. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy and safety profile.

The potential applications of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine extend beyond antiviral and anticancer therapies. Recent studies have also explored its use as a probe for investigating biological processes at the molecular level. For example, researchers have utilized this compound as a tool to study protein-protein interactions and enzyme inhibition mechanisms, providing valuable insights into cellular signaling pathways.

In conclusion, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806951-50-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic opportunities will emerge, further highlighting the significance of this compound in modern drug discovery efforts.